Cas no 147972-27-8 (4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine)

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core substituted with a chloro group at the 4-position and a trifluoromethyl group at the 2-position. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group facilitates further functionalization via nucleophilic substitution, while the electron-withdrawing trifluoromethyl group enhances stability and influences electronic properties. Its rigid fused-ring system contributes to binding affinity in medicinal chemistry applications, particularly in kinase inhibitors and other biologically active molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and air. Suitable for research-scale applications requiring precise structural modifications.
4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine structure
147972-27-8 structure
Product Name:4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
CAS No:147972-27-8
MF:C7H2ClF3N2S
MW:238.617389202118
MDL:MFCD09834966
CID:100614
PubChem ID:22674373
Update Time:2025-10-22

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
    • 4-Chloro-2-(trifluoromethyl)-thieno[3,2-d]pyrimidine
    • Thieno[3,2-d]pyrimidine,4-chloro-2-(trifluoromethyl)-
    • PubChem14862
    • 4-chloro-2-trifluoromethylthieno[3,2-d]pyrimidine
    • ZUEIVUWZCAKOPP-UHFFFAOYSA-N
    • RP28340
    • PB28042
    • AB0022379
    • W3230
    • ST24028998
    • EN30
    • J-514916
    • 147972-27-8
    • 4-Chloro-2-(trifluoromethyl)thieno[3 pound not2-d]pyrimidine
    • DS-0599
    • SCHEMBL1368724
    • A808716
    • FT-0645830
    • EN300-36776
    • Z370710314
    • AKOS015850371
    • AMY15231
    • CS-0041640
    • DTXSID80627512
    • MFCD09834966
    • Thieno[3,2-d]pyrimidine, 4-chloro-2-(trifluoromethyl)-
    • DB-063744
    • 4-Chloro-2-(trifluoromethyl)thieno-[3,2-d]pyrimidine
    • MDL: MFCD09834966
    • Inchi: 1S/C7H2ClF3N2S/c8-5-4-3(1-2-14-4)12-6(13-5)7(9,10)11/h1-2H
    • InChI Key: ZUEIVUWZCAKOPP-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=CS2)N=C(C(F)(F)F)N=1

Computed Properties

  • Exact Mass: 237.95800
  • Monoisotopic Mass: 237.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 54.02000
  • LogP: 3.36350
  • Vapor Pressure: No data available

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
076908-1g
4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
147972-27-8 95%
1g
£262.00 2022-03-01
Chemenu
CM127491-1g
4-chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
147972-27-8 98%
1g
$281 2021-08-05
Chemenu
CM127491-5g
4-chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
147972-27-8 98%
5g
$1066 2021-08-05
Fluorochem
076908-250mg
4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
147972-27-8 95%
250mg
£106.00 2022-03-01
Fluorochem
076908-5g
4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
147972-27-8 95%
5g
£992.00 2022-03-01
TRC
B421143-10mg
4-chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
147972-27-8
10mg
$ 50.00 2022-06-07
TRC
B421143-50mg
4-chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
147972-27-8
50mg
$ 70.00 2022-06-07
TRC
B421143-100mg
4-chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine
147972-27-8
100mg
$ 115.00 2022-06-07
abcr
AB436845-500 mg
4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine; .
147972-27-8
500mg
€543.30 2023-04-23
abcr
AB436845-1 g
4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine; .
147972-27-8
1g
€667.00 2023-04-23

4-Chloro-2-(trifluoromethyl)thieno[3,2-d]pyrimidine Production Method

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